Cas no 65956-63-0 (O-(Octadecylphosphoryl)choline)

• Product Name: O-(Octadecylphosphoryl)choline
• CAS No: 65956-63-0
• MF: C₂₃H₅₀NO₄P
• MW: 435.621168613434
• CID: 962855
• PubChem ID: 125219
• Update Time: 2025-04-24

O-(Octadecylphosphoryl)choline Chemical and Physical Properties

Names and Identifiers

• Octadecylphosphorylcholine
• CHOLINE OCTADECYL PHOSPHATE
• OCTADECYLPHOSPHOCHOLINE
• [2-(hydroxy-octadecyloxy-phosphoryloxy)-ethyl]-trimethyl-ammonium betaine
• D 19391
• Ethanaminium, 2-[[hydroxy(octadecyloxy)phosphinyl]oxy]-N,N,N-trimethyl-, inner salt
• n-octadecylphosphocholine
• Nsc282880
• octadecynylphosphocholine
• stearyl 2-trimethylammonioethyl phosphate
• stearylphosphorylcholine
• ODPC
• 65956-63-0
• NSC 282880
• Ethanaminium,N,N-trimethyl-, inner salt
• O-0350
• NSC-282880
• O-(Octadecylphosphoryl)choline
• NCGC00178095-01
• Octadecylphosphorylcholine; Octadecylphosphocholine; NSC 282880; D 19391
• D-19391
• Ethanaminium, 2-((hydroxy(octadecyloxy)phosphinyl)oxy)-N,N,N-trimethyl-, hydroxide, inner salt
• DTXSID00984437
• CHEMBL198938
• O-(Octadecylphosphoryl)choline, >=98% (TLC)
• SCHEMBL744376
• octadecyl 2-(trimethylazaniumyl)ethyl phosphate

• Inchi： 1S/C23H50NO4P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-27-29(25,26)28-23-21-24(2,3)4/h5-23H2,1-4H3
• InChI Key： ZBNJXSZNWZUYCI-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCCCCCCCCCCCCCCCCCC)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 436.35583
• Monoisotopic Mass: 435.348
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 55.76
• LogP: 7.52590

O-(Octadecylphosphoryl)choline Security Information

• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cholines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Cholines

Additional information on O-(Octadecylphosphoryl)choline

Octadecylphosphorylcholine (CAS No. 65956-63-0): A Comprehensive Overview

Octadecylphosphorylcholine, also known as 18-phosphatidylcholine or 18-O-phosphatidylcholine, is a lipid molecule with significant biological and pharmacological properties. This compound, identified by the CAS registry number 65956-63-0, belongs to the class of phosphorylcholines, which are derivatives of choline with a phosphorylated group attached. Its structure consists of a choline moiety linked to a phosphoric acid group and an octadecyl (C18) fatty acid chain, making it a long-chain phosphorylcholine derivative.

The octadecylphosphorylcholine molecule is amphipathic, meaning it has both hydrophilic and hydrophobic regions. The hydrophilic part includes the phosphorylated choline group, while the hydrophobic portion is the long C18 fatty acid chain. This structural feature allows it to interact with both polar and non-polar environments, making it highly versatile in various biological systems. Recent studies have highlighted its role in membrane dynamics, signaling pathways, and drug delivery systems.

One of the most significant applications of octadecylphosphorylcholine is in the field of drug delivery systems. Researchers have explored its ability to form liposomes and nanoparticles, which can encapsulate therapeutic agents and deliver them to specific targets in the body. The compound's biocompatibility and ability to enhance drug solubility make it an attractive candidate for developing advanced drug delivery platforms. For instance, studies published in 2023 have demonstrated its potential in improving the efficacy of anticancer drugs by targeting tumor cells more effectively.

In addition to its role in drug delivery, octadecylphosphorylcholine has been investigated for its effects on cellular membranes. Experimental data indicate that this compound can modulate membrane fluidity and permeability, which has implications for understanding cellular processes such as endocytosis and exocytosis. Furthermore, its interaction with membrane proteins has been studied to explore its potential as a modulator of signaling pathways involved in inflammation and immune responses.

The synthesis of octadecylphosphorylcholine typically involves chemical methods such as phosphorylation of choline derivatives or enzymatic approaches using phospholipases. Recent advancements in green chemistry have led to more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high purity standards.

From a pharmacological perspective, octadecylphosphorylcholine exhibits bioavailability and biodistribution properties that make it suitable for systemic administration. Preclinical studies have shown that it can cross biological barriers such as the blood-brain barrier, opening new avenues for treating central nervous system disorders. However, further research is needed to fully understand its pharmacokinetics and safety profile in humans.

In terms of industrial applications, octadecylphosphorylcholine is used as an additive in cosmetics and personal care products due to its moisturizing and skin-replenishing properties. Its ability to form stable emulsions makes it valuable in formulations where lipid stability is critical.

Recent breakthroughs in nanotechnology have also leveraged octadecylphosphorylcholine for creating stimuli-responsive materials. These materials can change their properties in response to external stimuli such as temperature or pH changes, offering innovative solutions in sensors and smart drug delivery systems.

Despite its numerous applications, the use of octadecylphosphorylcholine requires careful consideration of regulatory requirements and safety assessments. Ongoing research aims to optimize its formulation strategies to enhance stability and efficacy while minimizing potential side effects.

In conclusion, octadecylphosphorylcholine (CAS No. 65956-63-0) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties make it a valuable tool in drug delivery, nanotechnology, cosmetics, and biomedical research. As scientific understanding continues to grow, this compound holds promise for addressing unmet needs in healthcare and beyond.